Levamisole

• CAS No.: 14769-73-4
• Product Name: Levamisole
• Molecular Formula: C11H12N2S
• Molecular Weight: 204.29 g/mol
• IUPAC Name: (6S)-6-phenyl-2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazole
• Standard InChI: InChI=1S/C11H12N2S/c1-2-4-9(5-3-1)10-8-13-6-7-14-11(13)12-10/h1-5,10H,6-8H2/t10-/m1/s1
• Standard InChIKey: HLFSDGLLUJUHTE-SNVBAGLBSA-N
• Isomeric SMILES: C1CSC2=N[C@H](CN21)C3=CC=CC=C3
• SMILES: C1CSC2=NC(CN21)C3=CC=CC=C3
• Canonical SMILES: C1CSC2=NC(CN21)C3=CC=CC=C3
• Appearance: Solid powder
• Melting Point: 227-227.5; 264-265°C
• Physical Description: Solid
• Description: Levamisole is an anthelmintic drug. Co-administered with fluorouracil in the treatment of Dukes' stage C colon cancer, levamisole restores immune function through stimulating antibody formation, enhancing T-cell activity, and potentiating macrophage function. (NCI04); Levamisole, also known as ketrax or lepuron, belongs to the class of organic compounds known as imidazothiazoles. These are organic polycyclic compounds containing an imidazole ring fused to a thiazole ring. Imidazole is 5-membered ring consisting of three carbon atoms, and two nitrogen centers at the 1- and 3-positions. Thiazole is a 6-membered ring that contains both sulfur and nitrogen. Levamisole is a drug which is used for adjuvant treatment in combination with fluorouracil after surgical resection in patients with dukes' stage c colon cancer. also used to treat malignant melanoma and head/neck cancer. levamisole was originally used as an antihelminthic to treat worm infestations in both humans and animals. Levamisole exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Levamisole has been detected in multiple biofluids, such as urine and blood.; Levamisole is a 6-phenyl-2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazole that has S configuration. It is used (generally as the monohydrochloride salt) to treat parasitic worm infections in pigs, sheep and cattle and was formerly used in humans as an adjuvant to chemotherapy for the treatment of various cancers. It is also widely used as an adulterant to coccaine. It has a role as an antinematodal drug, an antirheumatic drug, an immunomodulator, an immunological adjuvant and an EC 3.1.3.1 (alkaline phosphatase) inhibitor. It is an enantiomer of a dexamisole.
• Related CAS: 16595-80-5 (hydrochloride)
• Shelf Life: Bulk: Levamisole appears to be stable in the bulk form at 60°C for at least four weeks. Solution: At 100 mg/mL concentrations in water and pH 7 buffer, the compound is stable for at least 9 days when stored at ambient temperature under normal laboratory illumination.
• Solubility: 210 mg/mL; 1.44e+00 g/L; Water 210 (mg/mL); Methanol sol. (mg/mL); Propylene glycol sol. (mg/mL); Ethanol sl. sol. (mg/mL)
• Synonyms: Decaris; Dekaris; Hydrochloride, Levamisole; L-Tetramisole; Levamisole; Levamisole Hydrochloride; Levotetramisole; Solaskil
• PubChem Compound: 26879
• Last Modified: Nov 11 2021